Lithium (2H)hydroxide

• InChI: InChI=1S/Li.H2O/h;1H2/q+1;/p-1/i/hD
• InChI Key: WMFOQBRAJBCJND-DYCDLGHISA-M
• Canonical SMILES: [Li+].[OH-]
• Isomeric SMILES: [2H][O-].[Li+]
• Molecular Formula: HLiO
• DSSTOX Substance ID: DTXSID301311607
• Molecular Weight: 25.0 g/mol
• CAS No.: 12159-20-5

Description

Lithium (2H)hydroxide is a highly caustic metallic base with the chemical formula LiOD. It is a deuterated version of lithium hydroxide, where the hydrogen atom is replaced by deuterium, a stable isotope of hydrogen. This compound is commonly used in various chemical reactions and industrial practices due to its unique properties .

Mechanism of Action

Target of Action

Lithium (2H)hydroxide, also known as EINECS 235-287-3 or Lithium deuteroxide solution, primarily targets carbon dioxide (CO2) . It acts as a high capacity adsorbent for CO2 capture . This makes it particularly useful in environments where CO2 capture is necessary, such as in certain industrial processes .

Mode of Action

The compound interacts with its target, CO2, through a process known as chemical adsorption . This process involves the adherence of CO2 molecules to the surface of this compound particles . The kinetics models showed that this process obeys the second order model .

Biochemical Pathways

The biochemical pathways affected by this compound primarily involve the capture and storage of CO2 . By acting as an adsorbent, this compound can effectively capture CO2 and store it. This can have downstream effects on the concentration of CO2 in the environment .

Pharmacokinetics

Lithium has an extremely narrow therapeutic window .

Result of Action

The primary result of this compound’s action is the reduction of CO2 levels in the environment where it is applied . By capturing and storing CO2, this compound can help to reduce the concentration of this greenhouse gas .

Biochemical Analysis

Biochemical Properties

Lithium (2H)hydroxide participates in several biochemical reactions. It reacts with sulfuric acid resulting in the formation of lithium sulfate and water . It also reacts with carbon dioxide to form lithium carbonate and water

Cellular Effects

For instance, lithium has been used for CO2 adsorption due to its high CO2 storage capacity .

Molecular Mechanism

It is known that lithium hydroxide can inhibit enzymes that have magnesium as a co-factor

Temporal Effects in Laboratory Settings

Lithium hydroxide has been used for CO2 adsorption due to its high CO2 storage capacity .

Dosage Effects in Animal Models

Lithium has shown some effects in animal models of certain diseases .

Metabolic Pathways

Lithium hydroxide is often produced industrially from lithium carbonate in a metathesis reaction with calcium hydroxide .

Transport and Distribution

Lithium ions have been studied for their transport properties .

Subcellular Localization

Tools have been developed to predict the subcellular localization of proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium (2H)hydroxide can be synthesized through direct high-temperature deuteration. This involves the reaction of lithium metal with deuterium gas at elevated temperatures. The process is straightforward and requires simple raw materials, resulting in highly pure deuterides .

Industrial Production Methods

Industrial production of lithium deuteroxide solution typically involves the deuteration of lithium hydroxide. This method is cost-effective and involves substituting hydrogen atoms in lithium hydroxide with deuterium. The process is carried out under controlled conditions to ensure high isotopic purity .

Chemical Reactions Analysis

Types of Reactions

Lithium (2H)hydroxide undergoes various types of chemical reactions, including:

Oxidation: Reacts with oxygen to form lithium oxide.

Reduction: Can be reduced to lithium metal under specific conditions.

Substitution: Participates in nucleophilic substitution reactions where the deuterium atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in reactions with lithium deuteroxide solution include deuterium gas, oxygen, and various nucleophiles. Reactions are typically carried out under controlled temperatures and pressures to ensure desired outcomes .

Major Products Formed

Major products formed from reactions involving lithium deuteroxide solution include lithium oxide, lithium metal, and various substituted compounds depending on the nucleophile used .

Scientific Research Applications

Lithium (2H)hydroxide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in deuteration reactions to introduce deuterium into organic molecules.

Biology: Employed in studies involving isotopic labeling to trace biochemical pathways.

Medicine: Utilized in the synthesis of deuterated drugs, which can have improved pharmacokinetic properties.

Industry: Applied in the production of deuterated solvents and other deuterium-labeled compounds for various industrial processes.

Comparison with Similar Compounds

Similar Compounds

Lithium hydroxide (LiOH): The non-deuterated version of lithium deuteroxide solution.

Sodium deuteroxide (NaOD): A similar deuterated compound where lithium is replaced by sodium.

Potassium deuteroxide (KOD): Another similar compound with potassium instead of lithium.

Uniqueness

Lithium (2H)hydroxide is unique due to its high isotopic purity and the presence of deuterium, which imparts distinct properties compared to its non-deuterated counterpart. These properties make it particularly valuable in applications requiring isotopic labeling and deuteration .